Cas no 6762-45-4 (Betamethasone-?17,20 21-Aldehyde(Mixture of Isomers))

• Product Name: Betamethasone-?17,20 21-Aldehyde(Mixture of Isomers)
• CAS No: 6762-45-4
• MF: C₂₂H₂₇FO₄
• MW: 374.445790529251
• CID: 1061507
• PubChem ID: 71313948
• Update Time: 2025-05-17

Betamethasone-?17,20 21-Aldehyde(Mixture of Isomers) Chemical and Physical Properties

Names and Identifiers

• Betamethasone-?17,20 21-Aldehyde
• Betamethasone-?17,20 21-Aldehyde (Mixture of Isomers)
• Betamethasone-∆17,20 21-Aldehyde
• Betamethasone-∆17,20 21-Aldehyde (Mixture of Isomers)
• BetaMethasone-17,20 21-Aldehyde
• (2Z)-2-[(8S,9R,10S,11S,13S,14S,16S)-9-fluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-ylidene]-2-hydroxyacetaldehyde
• 6762-45-4
• DTXSID80747143
• (11beta,16beta,17Z)-9-Fluoro-11,20-dihydroxy-16-methyl-3-oxopregna-1,4,17-trien-21-al
• CID 71313948
• (Z)-Betamethasone-?17,20 21-Aldehyde
• (11.BETA.,16.BETA.,17Z)-9-FLUORO-11,20-DIHYDROXY-16-METHYL-3-OXOPREGNA-1,4,17(20)-TRIEN-21-AL
• Betamethasone-Delta17,20 21-Aldehyde(Mixture of Isomers)
• PREGNA-1,4,17(20)-TRIEN-21-AL, 9-FLUORO-11,20-DIHYDROXY-16-METHYL-3-OXO-, (11.BETA.,16.BETA.,17Z)-
• SCHEMBL17084508
• 52647-06-0
• Betamethasone-?17,20 21-Aldehyde(Mixture of Isomers)
• (11ss,16ss)-9-Fluoro-11,20-dihydroxy-16-methyl-3-oxo-pregna-1,4,17(20)-trien-21-al;
• DB-253984

• Inchi： 1S/C22H27FO4/c1-12-8-16-15-5-4-13-9-14(25)6-7-21(13,3)22(15,23)18(27)10-20(16,2)19(12)17(26)11-24/h6-7,9,11-12,15-16,18,26-27H,4-5,8,10H2,1-3H3/b19-17-/t12-,15-,16-,18-,20-,21-,22-/m0/s1
• InChI Key： TYYMPHSFTLTHRI-NIQJDLCESA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@H](C)/C(=C(\C=O)/O)/[C@@]1(C)C[C@@H]2O)=O)C

Computed Properties

• Exact Mass: 374.18900
• Monoisotopic Mass: 374.18933750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Melting Point: 203-206°C
• Solubility: DMSO (Slightly), Methanol (Slightly, Heated)
• PSA: 74.60000
• LogP: 3.61420

Betamethasone-?17,20 21-Aldehyde(Mixture of Isomers) Security Information

• Storage Condition：-20?C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives

Additional information on Betamethasone-?17,20 21-Aldehyde(Mixture of Isomers)

Betamethasone-17,20(21)-Aldehyde (Mixture of Isomers): A Comprehensive Overview

Betamethasone-17,20(21)-Aldehyde (Mixture of Isomers), with the CAS Registry Number 6762-45-4, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development. The term "mixture of isomers" highlights the presence of multiple stereoisomeric forms, which adds complexity to its synthesis and characterization.

The core structure of Betamethasone-17,20(21)-Aldehyde is derived from the betamethasone skeleton, a well-known corticosteroid. The introduction of an aldehyde group at the 17,20(21) position introduces novel chemical reactivity and biological activity. Recent studies have explored the potential of this compound as a precursor for synthesizing advanced corticosteroid derivatives with enhanced therapeutic properties. For instance, researchers have demonstrated that Betamethasone-17,20(21)-Aldehyde can serve as a versatile building block for constructing anti-inflammatory agents with improved potency and reduced side effects.

From a synthetic perspective, the preparation of Betamethasone-17,20(21)-Aldehyde involves intricate multi-step reactions. The process typically begins with the isolation of betamethasone or its derivatives, followed by selective oxidation to introduce the aldehyde functionality. Advanced techniques such as enantioselective synthesis have been employed to control the stereochemistry of the product, ensuring the formation of specific isomers with desired properties.

One of the most promising applications of Betamethasone-17,20(21)-Aldehyde lies in its use as an intermediate in drug discovery programs. By leveraging modern medicinal chemistry approaches, scientists have successfully utilized this compound to develop novel anti-inflammatory agents targeting chronic inflammatory diseases such as rheumatoid arthritis and asthma. Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding affinities of Betamethasone-17,20(21)-Aldehyde derivatives to key inflammatory mediators, providing valuable insights into their therapeutic potential.

In terms of pharmacokinetics, Betamethasone-17,20(21)-Aldehyde exhibits interesting properties that make it an attractive candidate for further investigation. Studies have shown that certain isomers possess enhanced bioavailability and reduced clearance rates compared to traditional corticosteroids. This suggests that they could potentially be developed into drugs with improved efficacy and patient compliance.

From an environmental standpoint, the synthesis and handling of Betamethasone-17,20(21)-Aldehyde must adhere to stringent safety protocols to minimize ecological impact. Researchers are actively exploring green chemistry approaches to optimize its production process, including the use of biocatalysts and solvent-free reaction conditions.

In conclusion, Betamethasone-17,20(21)-Aldehyde (Mixture of Isomers) represents a significant advancement in steroid chemistry. Its unique structure and versatile reactivity make it a valuable tool in drug discovery and development. As research continues to uncover new applications for this compound, it holds immense promise for advancing treatments in various therapeutic areas.